Cas no 303152-38-7 (1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one)

• Product Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
• CAS No: 303152-38-7
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• CID: 5916740
• PubChem ID: 2767175
• Update Time: 2023-11-23

1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
• Ethanone, 1-(2,6-dimethyl-4-morpholinyl)-2-[(4-methoxyphenyl)sulfonyl]-
• Oprea1_637208
• AKOS005077481
• 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxyphenyl)sulfonylethanone
• 11H-363S
• 303152-38-7
• 1-(2,6-dimethylmorpholino)-2-[(4-methoxyphenyl)sulfonyl]-1-ethanone

• Inchi： 1S/C15H21NO5S/c1-11-8-16(9-12(2)21-11)15(17)10-22(18,19)14-6-4-13(20-3)5-7-14/h4-7,11-12H,8-10H2,1-3H3
• InChI Key： ZTKNGGWKHZGTAL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)OC(C)C1)CS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 327.11404394g/mol
• Monoisotopic Mass: 327.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: -1.34±0.60(Predicted)